Cas no 1184454-11-2 (4-(1,3-benzoxazol-2-yl)aminobutanoic acid)

• Product Name: 4-(1,3-benzoxazol-2-yl)aminobutanoic acid
• CAS No: 1184454-11-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5960978
• PubChem ID: 60969139
• Update Time: 2025-11-05

4-(1,3-benzoxazol-2-yl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(2-benzoxazolylamino)-
• 4-(1,3-benzoxazol-2-yl)aminobutanoic acid
• 1184454-11-2
• 4-[(1,3-benzoxazol-2-yl)amino]butanoic acid
• 4-(Benzo[d]oxazol-2-ylamino)butanoic acid
• AKOS010194476
• EN300-10222469

• Inchi： 1S/C11H12N2O3/c14-10(15)6-3-7-12-11-13-8-4-1-2-5-9(8)16-11/h1-2,4-5H,3,6-7H2,(H,12,13)(H,14,15)
• InChI Key： ZQDMFRCRZPAAGW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCNC1=NC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 419.1±47.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(1,3-benzoxazol-2-yl)aminobutanoic acid

4-(1,3-Benzoxazol-2-yl)aminobutanoic Acid (CAS 1184454-11-2): A Comprehensive Overview

4-(1,3-Benzoxazol-2-yl)aminobutanoic acid (CAS 1184454-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzoxazole core and aminobutanoic acid side chain, exhibits intriguing properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential, particularly in drug discovery and material science.

The molecular structure of 4-(1,3-benzoxazol-2-yl)aminobutanoic acid combines a benzoxazole moiety with a flexible aminobutanoic acid linker. This hybrid architecture contributes to its versatility, enabling interactions with biological targets such as enzymes and receptors. The CAS 1184454-11-2 identifier ensures precise identification in chemical databases, which is critical for regulatory compliance and research reproducibility.

One of the most compelling aspects of 4-(1,3-benzoxazol-2-yl)aminobutanoic acid is its role in medicinal chemistry. Recent studies highlight its potential as a pharmacophore in designing novel therapeutics. For instance, its benzoxazole component is known for its bioactivity, often associated with antimicrobial and anti-inflammatory effects. Meanwhile, the aminobutanoic acid segment enhances solubility and bioavailability, addressing common challenges in drug formulation.

Beyond pharmaceuticals, CAS 1184454-11-2 has applications in material science. The benzoxazole ring is a key building block in fluorescent dyes and optoelectronic materials. Researchers are exploring its use in organic light-emitting diodes (OLEDs) and sensors, leveraging its photostability and tunable electronic properties. This dual utility in life sciences and advanced materials underscores the compound’s interdisciplinary significance.

The synthesis of 4-(1,3-benzoxazol-2-yl)aminobutanoic acid typically involves multi-step organic reactions, including condensation and functional group transformations. Optimizing these processes is a hot topic in synthetic chemistry, as efficiency and yield directly impact cost and scalability. Innovations in green chemistry, such as catalytic methods and solvent-free reactions, are being applied to improve the sustainability of its production.

Market trends indicate growing demand for CAS 1184454-11-2, driven by its expanding applications. Pharmaceutical companies are investing in benzoxazole-based compounds for next-generation drugs, while the electronics sector seeks novel materials for wearable technology and flexible displays. This compound’s adaptability positions it as a key player in these high-growth industries.

Quality control and analytical characterization are critical for 4-(1,3-benzoxazol-2-yl)aminobutanoic acid. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensure purity and structural integrity. Regulatory agencies emphasize rigorous testing, particularly for compounds used in drug development, to guarantee safety and efficacy.

In summary, 4-(1,3-benzoxazol-2-yl)aminobutanoic acid (CAS 1184454-11-2) is a multifaceted compound with promising applications in medicine and materials. Its unique benzoxazole-aminobutanoic acid hybrid structure, combined with ongoing research advancements, makes it a molecule of enduring interest. As science and technology evolve, so too will the opportunities for this remarkable compound.